Cas no 1490882-57-9 (2-methyl-4-(oxolan-2-yl)butan-2-amine)

• Product Name: 2-methyl-4-(oxolan-2-yl)butan-2-amine
• CAS No: 1490882-57-9
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5983627
• PubChem ID: 65166732
• Update Time: 2025-10-05

2-methyl-4-(oxolan-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanamine, tetrahydro-α,α-dimethyl-
• 2-Methyl-4-(tetrahydrofuran-2-yl)butan-2-amine
• 2-methyl-4-(oxolan-2-yl)butan-2-amine
• AKOS014500441
• 1490882-57-9
• CS-0276351
• EN300-1837469

• Inchi： 1S/C9H19NO/c1-9(2,10)6-5-8-4-3-7-11-8/h8H,3-7,10H2,1-2H3
• InChI Key： ALDXBGHJDLMGDF-UHFFFAOYSA-N
• SMILES： C(C1OCCC1)CC(N)(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.921±0.06 g/cm3(Predicted)
• Boiling Point: 224.5±13.0 °C(Predicted)
• pka: 10.43±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-methyl-4-(oxolan-2-yl)butan-2-amine

Exploring the Versatile Applications and Properties of 2-methyl-4-(oxolan-2-yl)butan-2-amine (CAS No. 1490882-57-9)

In the ever-evolving landscape of chemical research and development, 2-methyl-4-(oxolan-2-yl)butan-2-amine (CAS No. 1490882-57-9) has emerged as a compound of significant interest. This unique molecule, characterized by its oxolane (tetrahydrofuran) ring and amine functionality, presents a fascinating case study in structural versatility and potential applications. As researchers increasingly focus on heterocyclic compounds and their pharmacological relevance, understanding this compound's properties becomes crucial for both academic and industrial applications.

The molecular structure of 2-methyl-4-(oxolan-2-yl)butan-2-amine combines a tetrahydrofuran moiety with an aliphatic amine group, creating interesting possibilities for molecular interactions. This structural combination is particularly relevant in current research trends exploring bioactive small molecules and central nervous system (CNS) active compounds. The presence of both oxygen and nitrogen heteroatoms in its framework makes it a potential candidate for various medicinal chemistry applications, though its specific biological activities remain an area of active investigation.

From a synthetic chemistry perspective, 1490882-57-9 represents an interesting challenge and opportunity. The compound's chiral center at the 2-position of the oxolane ring raises questions about stereoselective synthesis methods, a hot topic in modern organic chemistry. Recent advances in asymmetric catalysis and enantioselective synthesis could potentially be applied to produce this compound in optically pure forms, which would be valuable for detailed pharmacological studies.

The physicochemical properties of 2-methyl-4-(oxolan-2-yl)butan-2-amine make it suitable for various formulation approaches. Its moderate polarity, resulting from the combination of hydrophobic alkyl chains and polar heteroatoms, suggests good solubility in both organic solvents and aqueous systems under appropriate pH conditions. This balance is particularly sought after in drug design and material science applications, where controlled solubility is often crucial for functionality.

In the context of current pharmaceutical research trends, the structural features of 1490882-57-9 align well with investigations into neuromodulatory compounds. The presence of both an amine group and an oxygen-containing heterocycle resembles structural motifs found in several CNS-active pharmaceuticals. While no therapeutic claims can be made without extensive clinical validation, the compound's framework suggests potential for interaction with various neurotransmitter systems, making it an interesting subject for further study.

The commercial availability and synthetic accessibility of 2-methyl-4-(oxolan-2-yl)butan-2-amine have made it a valuable building block in organic synthesis. Chemical suppliers report growing demand for this compound, particularly from research institutions exploring novel heterocyclic architectures. Its relative stability under standard laboratory conditions contributes to its utility as a versatile intermediate in multi-step synthetic sequences.

Analytical characterization of 1490882-57-9 presents several interesting aspects. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy can provide detailed structural information about this compound. The oxolane ring protons typically appear as distinct multiplets in the 1H NMR spectrum, while the amine protons' chemical shift is highly dependent on solvent and concentration, reflecting current challenges in structural elucidation of similar compounds.

From a safety and handling perspective, while 2-methyl-4-(oxolan-2-yl)butan-2-amine is not classified as highly hazardous, standard laboratory precautions for handling organic amines should be observed. Proper personal protective equipment and adequate ventilation are recommended when working with this compound, in line with general chemical safety protocols that are increasingly emphasized in research environments.

The potential applications of 1490882-57-9 extend beyond pharmaceutical research. Materials scientists have shown interest in similar structures for developing novel polymeric materials with specific properties. The compound's ability to participate in both hydrogen bonding and van der Waals interactions makes it a candidate for creating materials with tunable physical characteristics, a rapidly growing field in advanced material design.

Looking toward future research directions, 2-methyl-4-(oxolan-2-yl)butan-2-amine presents numerous opportunities for investigation. Current trends in computational chemistry could be applied to predict its interactions with biological targets, while structure-activity relationship studies might explore modifications to enhance specific properties. The compound's relatively simple yet functionally rich structure makes it an excellent platform for such studies, which are at the forefront of modern chemical biology research.

In conclusion, 1490882-57-9 represents an intriguing example of how relatively simple molecular structures can offer diverse research possibilities. As the scientific community continues to explore heterocyclic compounds and their applications, 2-methyl-4-(oxolan-2-yl)butan-2-amine stands as a compound worthy of attention from synthetic chemists, pharmacologists, and materials scientists alike. Its study contributes to our broader understanding of structure-property relationships in organic chemistry and may lead to valuable applications across multiple scientific disciplines.